4-methoxy-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-methoxy-N-[2-(6-oxopyridazin-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C13H15N3O4S/c1-20-11-4-6-12(7-5-11)21(18,19)15-9-10-16-13(17)3-2-8-14-16/h2-8,15H,9-10H2,1H3
• InChI Key: DKNKHVWWYZCWMB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NCCN2C(=O)C=CC=N2
• Molecular Formula: C13H15N3O4S
• Molecular Weight: 309.34 g/mol

Description

4-methoxy-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a sulfonamide derivative that has been synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Synthesis and Biological Activity

Researchers have developed several novel derivatives of benzenesulfonamides, aiming to explore their antiproliferative, antimicrobial, and enzyme inhibitory effects:

• Antiproliferative Activity : A study led by Motavallizadeh et al. (2014) synthesized novel N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives to investigate their antiproliferative activity against various tumor cell lines. Among these compounds, 4-methoxy-N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamide showed significant activity, suggesting the potential for developing new anticancer agents (Motavallizadeh et al., 2014).

• Carbonic Anhydrase Inhibitory Effects : Gul et al. (2016) focused on synthesizing 4-(2-substituted hydrazinyl)benzenesulfonamides and evaluating their carbonic anhydrase inhibitory effects. These compounds showed potent inhibition of cytosolic human carbonic anhydrase I and II, which are critical for various physiological functions, indicating their potential for therapeutic applications (Gul et al., 2016).

• Antimicrobial Activity : Sarvaiya et al. (2019) synthesized arylazopyrazole pyrimidone clubbed heterocyclic compounds and evaluated them for their antimicrobial activity against various bacteria and fungi. The study highlighted the potential of these compounds for developing new antimicrobial agents (Sarvaiya et al., 2019).

Chemical Synthesis and Modification

• Microwave-Assisted Synthesis : Kumar et al. (2015) explored microwave-assisted synthesis to create benzenesulfonohydrazide and benzenesulfonamide cyclic imide hybrid molecules. These compounds were tested for their anticancer activity, showing the efficiency of microwave-assisted synthesis in producing bioactive compounds with potential therapeutic applications (Kumar et al., 2015).